Cas no 1203575-20-5 (17α-Hydroxymethyl-17β-methyl-18-norandrosta-1,4,13-trien-3-one)

• Product Name: 17α-Hydroxymethyl-17β-methyl-18-norandrosta-1,4,13-trien-3-one
• CAS No: 1203575-20-5
• MF: C₂₀H₂₆O₂
• MW: 298.419246196747
• CID: 4456736
• PubChem ID: 71749165
• Update Time: 2025-05-24

17α-Hydroxymethyl-17β-methyl-18-norandrosta-1,4,13-trien-3-one Chemical and Physical Properties

Names and Identifiers

• 17α-Hydroxymethyl-17β-methyl-18-norandrosta-1,4,13-trien-3-one
• (8R,9S,10R,17R)-17-(hydroxymethyl)-10,17-dimethyl-6,7,8,9,11,12,15,16-octahydrocyclopenta[a]phenanthren-3-one
• 17a-Hydroxymethyl-17b-methyl-18-norandrosta-1,4,13-trien-3-one
• 1203575-20-5
• (17alpha)-17-(Hydroxymethyl)-10,17-dimethylgona-1,4,13-trien-3-one
• 17alpha-Hydroxymethyl-17beta-methyl-18-norandrosta-1,4,13-trien-3-one (1mg/ml in Acetonitrile)
• (17a)-17-(Hydroxymethyl)-17-methyl-18-norandrosta-1,4,13-trien-3-one;
• DTXSID60857799
• 17alpha-Hydroxymethyl-17beta-methyl-18-norandrosta-1,4,13-trien-3-one

• Inchi： 1S/C20H26O2/c1-19(12-21)9-8-16-15-4-3-13-11-14(22)7-10-20(13,2)18(15)6-5-17(16)19/h7,10-11,15,18,21H,3-6,8-9,12H2,1-2H3/t15-,18-,19-,20-/m0/s1
• InChI Key： GCYZSDGHIVBKJR-KNTRFNDTSA-N
• SMILES： C1=C[C@]2(C)[C@H]3CCC4[C@](C)(CO)CCC=4[C@@H]3CCC2=CC1=O

Computed Properties

• Exact Mass: 298.19300
• Monoisotopic Mass: 298.193280068Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 3.96700

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Oxosteroids

Additional information on 17α-Hydroxymethyl-17β-methyl-18-norandrosta-1,4,13-trien-3-one

Comprehensive Overview of 17α-Hydroxymethyl-17β-methyl-18-norandrosta-1,4,13-trien-3-one (CAS No. 1203575-20-5)

The compound 17α-Hydroxymethyl-17β-methyl-18-norandrosta-1,4,13-trien-3-one (CAS No. 1203575-20-5) is a synthetic steroid derivative that has garnered significant attention in the fields of medicinal chemistry and endocrinology. Its unique structural features, including the 17α-hydroxymethyl and 17β-methyl substitutions, distinguish it from other androstane derivatives. Researchers are particularly interested in its potential applications due to its modified 18-norandrosta backbone, which alters its binding affinity to steroid receptors. This compound is often studied for its role in modulating hormonal pathways, making it a subject of interest for both academic and industrial research.

One of the most frequently searched questions about 17α-Hydroxymethyl-17β-methyl-18-norandrosta-1,4,13-trien-3-one revolves around its mechanism of action. Current studies suggest that this compound interacts with androgen and estrogen receptors, albeit with a distinct profile compared to natural steroids. Its 1,4,13-triene structure contributes to its stability and bioavailability, which are critical factors for therapeutic development. Given the growing public interest in personalized medicine and hormone replacement therapies, this compound is often discussed in forums and scientific communities exploring alternatives to traditional steroid-based treatments.

Another hot topic related to CAS No. 1203575-20-5 is its potential role in sports science and performance enhancement. While it is not classified as a banned substance, its structural similarity to other performance-enhancing compounds has led to speculation about its effects. However, rigorous clinical data are still lacking, and researchers emphasize the need for further studies to validate any claims. This aligns with the broader trend of users searching for "legal steroid alternatives" or "non-toxic hormone modulators," reflecting a demand for safer options in fitness and wellness.

From a synthetic chemistry perspective, the preparation of 17α-Hydroxymethyl-17β-methyl-18-norandrosta-1,4,13-trien-3-one involves multi-step organic transformations, often starting from readily available steroid precursors. The introduction of the hydroxymethyl group at the 17α position is a key step, requiring precise control of reaction conditions to avoid side products. This complexity makes the compound a valuable case study for advanced organic synthesis courses and industrial process optimization. Searches for "steroid synthesis techniques" or "androstane derivative preparation" often highlight this compound as an example of modern synthetic challenges.

In the context of drug discovery, 1203575-20-5 is frequently mentioned in discussions about novel anti-inflammatory agents. Its modified structure may offer reduced side effects compared to traditional glucocorticoids, a feature highly sought after in treating chronic inflammatory conditions. This aligns with the increasing public focus on "safer anti-inflammatory drugs" and "steroid alternatives for autoimmune diseases." Preclinical studies are ongoing to explore these possibilities, though no definitive conclusions have been reached yet.

The pharmacokinetic properties of 17α-Hydroxymethyl-17β-methyl-18-norandrosta-1,4,13-trien-3-one are another area of active research. Early data suggest that its methyl and hydroxymethyl groups may enhance metabolic stability, prolonging its half-life in vivo. This has implications for dosing regimens and could make it a candidate for sustained-release formulations. Such characteristics are particularly relevant to searches like "long-acting steroid derivatives" or "metabolically stable hormones," which are trending in pharmaceutical development circles.

Environmental scientists have also shown interest in CAS No. 1203575-20-5 due to its potential ecological impact. While not classified as environmentally hazardous, its persistence and bioaccumulation potential are being evaluated as part of broader assessments of synthetic steroids in ecosystems. This ties into the larger conversation about "pharmaceutical pollution" and "green chemistry in drug design," topics that resonate with environmentally conscious researchers and policymakers.

In analytical chemistry, the identification and quantification of 17α-Hydroxymethyl-17β-methyl-18-norandrosta-1,4,13-trien-3-one present unique challenges due to its structural complexity. Advanced techniques like LC-MS/MS and NMR spectroscopy are typically employed, making it a subject of interest for method development studies. Laboratory professionals often search for "steroid analysis methods" or "androstane derivative detection," where this compound serves as a challenging test case.

The intellectual property landscape surrounding 1203575-20-5 is another area of discussion, with several patents covering its synthesis and potential applications. This reflects the commercial potential seen in this compound and similar derivatives. Business analysts tracking "emerging pharmaceutical compounds" or "steroid derivative patents" frequently encounter this chemical entity in their research.

Looking ahead, the future research directions for 17α-Hydroxymethyl-17β-methyl-18-norandrosta-1,4,13-trien-3-one may include detailed structure-activity relationship studies to optimize its biological effects. The compound's versatility makes it a promising scaffold for further modification, potentially leading to new classes of therapeutic agents. As the scientific community continues to explore its properties, this compound will likely remain a focus of both academic inquiry and practical application development.